Cas no 1804779-67-6 (3-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-6-carboxylic acid)

• Product Name: 3-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-6-carboxylic acid
• CAS No: 1804779-67-6
• MF: C₈H₆F₃IN₂O₃
• MW: 362.044524669647
• CID: 4836827
• Update Time: 2025-06-27

3-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-6-carboxylic acid

• Inchi： 1S/C8H6F3IN2O3/c9-8(10,11)17-4-1-3(2-13)6(12)14-5(4)7(15)16/h1H,2,13H2,(H,15,16)
• InChI Key： JSUMGOXCLSPPOA-UHFFFAOYSA-N
• SMILES： IC1=C(CN)C=C(C(C(=O)O)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• XLogP3: -0.8
• Topological Polar Surface Area: 85.4

Additional information on 3-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-6-carboxylic acid

Introduction to 3-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1804779-67-6) and Its Applications in Modern Chemical Biology

3-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-6-carboxylic acid, with the chemical identifier CAS No. 1804779-67-6, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a pyridine core with multiple functional groups, has garnered attention due to its versatile structural framework and potential applications in drug discovery and molecular synthesis.

The compound’s structure is characterized by a pyridine ring substituted with an amino methyl group at the 3-position, an iodo atom at the 2-position, a trifluoromethoxy group at the 5-position, and a carboxylic acid moiety at the 6-position. This unique arrangement of substituents imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of the amino methyl group provides a site for further functionalization, while the iodo atom serves as a versatile handle for cross-coupling reactions, such as Suzuki or Stille couplings, which are widely employed in constructing complex molecular architectures.

The trifluoromethoxy group introduces electron-withdrawing effects and influences the electronic properties of the pyridine ring, making it useful in designing molecules with specific binding affinities. Additionally, the carboxylic acid functionality allows for further derivatization via esterification or amidation, expanding its utility in medicinal chemistry. These features collectively position 3-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-6-carboxylic acid as a key building block for developing novel therapeutic agents.

In recent years, there has been growing interest in utilizing fluorinated compounds in drug design due to their enhanced metabolic stability, lipophilicity, and binding affinity. The trifluoromethoxy group, in particular, has been extensively studied for its ability to modulate pharmacokinetic properties and improve drug efficacy. This has led to its incorporation into numerous drug candidates across various therapeutic areas, including oncology, immunology, and central nervous system disorders. The compound’s structural motif aligns well with these trends, making it a promising candidate for further exploration.

One of the most compelling aspects of 3-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-6-carboxylic acid is its potential application in fragment-based drug discovery (FBDD). FBDD is an approach that relies on identifying small molecular fragments capable of binding to biological targets with high affinity. These fragments can then be optimized into lead compounds through iterative chemical modification. The compound’s multifunctional nature allows researchers to rapidly explore different chemical spaces by modifying its various substituents while maintaining core structural integrity.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their prevalence in biologically active molecules. Pyridine derivatives, in particular, are well-represented in approved drugs and are known for their ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The structural features of 3-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-6-carboxylic acid make it an excellent candidate for designing molecules that can modulate protein-protein interactions or enzyme activity.

The amino methyl group at the 3-position provides a site for covalent attachment to other molecules via disulfide bonds or amide linkages, which can be exploited in targeted drug delivery systems or bivalent interaction strategies. This functionality is particularly relevant in developing protease inhibitors or kinase inhibitors, where precise spatial orientation of functional groups is critical for optimal binding affinity.

The iodo atom at the 2-position serves as a reactive handle for introducing additional substituents through cross-coupling reactions. For instance, palladium-catalyzed Suzuki-Miyaura couplings can be used to attach aryl or heteroaryl groups, expanding the compound’s structural diversity. Similarly, Stille couplings can be employed to incorporate organostannanes, providing another route for diversifying the molecular scaffold.

The combination of these functional groups makes 3-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-6-carboxylic acid a versatile tool for synthetic chemists working on complex molecule construction. Its ability to undergo multiple transformations while retaining key structural features allows for rapid exploration of chemical space and optimization of lead compounds.

In conclusion,3-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1804779-67-6) represents a promising intermediate with broad applications in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it an invaluable asset for drug discovery efforts aimed at developing novel therapeutic agents. As research continues to uncover new applications for fluorinated compounds and heterocyclic motifs,3-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-6-carboxylic acid is poised to play an increasingly important role in advancing medicinal chemistry.